An In-depth Technical Guide to the Synthesis of trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl
An In-depth Technical Guide to the Synthesis of trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a detailed overview of the synthetic pathway for trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl, a key intermediate in the development of advanced liquid crystal formulations. The synthesis is a multi-step process commencing with the formation of a bicyclohexyl ketone precursor, followed by a Wittig reaction to introduce the terminal alkenyl functional group. This document outlines the probable experimental protocols, reaction mechanisms, and key quantitative data based on established synthetic methodologies for structurally analogous liquid crystal molecules.
Introduction
trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl (CAS No. 129738-42-7) is a significant building block in the field of materials science, particularly for the synthesis of nematic liquid crystals used in display technologies. Its rigid bicyclohexyl core, combined with the specific stereochemistry and the terminal butenyl group, imparts desirable properties such as a stable mesophase, fast response times, and a broad operational temperature range. The synthesis of this molecule requires precise control over stereochemistry to ensure the desired trans,trans configuration, which is crucial for its liquid crystalline properties. This guide details a probable and efficient synthetic route.
Overall Synthetic Strategy
The synthesis of the target molecule can be logically divided into two primary stages:
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Stage 1: Synthesis of the Ketone Precursor. Formation of the core structure, trans-4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one. This is achieved through a Friedel-Crafts-type reaction followed by catalytic hydrogenation to establish the bicyclohexyl system.
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Stage 2: Olefination via Wittig Reaction. Conversion of the ketone precursor to the final product by introducing the but-3-enyl side chain using a Wittig reagent.
This strategy is advantageous as it allows for the construction of the complex bicyclohexyl core first, followed by the introduction of the reactive alkenyl group in the final step.
Experimental Protocols
Stage 1: Synthesis of trans-4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one
Step 1a: Friedel-Crafts Acylation of Toluene
The synthesis likely begins with the Friedel-Crafts acylation of toluene with cyclohexanecarbonyl chloride to yield 4-(p-tolyl)cyclohexanone. This reaction is typically catalyzed by a Lewis acid like aluminum chloride.
Experimental Protocol:
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To a cooled (0 °C) and stirred suspension of anhydrous aluminum chloride (1.2 equivalents) in dry toluene (used as both reactant and solvent), add cyclohexanecarbonyl chloride (1.0 equivalent) dropwise, maintaining the temperature below 5 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.
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The reaction is then quenched by carefully pouring the mixture onto crushed ice with concentrated hydrochloric acid.
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The organic layer is separated, and the aqueous layer is extracted with toluene.
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The combined organic layers are washed with water, a saturated sodium bicarbonate solution, and brine, then dried over anhydrous magnesium sulfate.
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The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography to yield 4-(p-tolyl)cyclohexanone.
Step 1b: Catalytic Hydrogenation
To obtain the desired trans,trans bicyclohexyl structure, the aromatic ring of the 4-(p-tolyl)cyclohexanone is reduced via catalytic hydrogenation. This is a critical step for establishing the stereochemistry.
Experimental Protocol:
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The 4-(p-tolyl)cyclohexanone (1.0 equivalent) is dissolved in a suitable solvent such as ethanol or acetic acid.
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A hydrogenation catalyst, typically Raney Nickel or a rhodium-on-carbon catalyst, is added to the solution.
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The mixture is subjected to hydrogen gas at elevated pressure (e.g., 50-100 atm) and temperature (e.g., 100-150 °C) in a high-pressure autoclave.
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The reaction is monitored until hydrogen uptake ceases.
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After cooling and venting the hydrogen, the catalyst is removed by filtration.
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The solvent is evaporated under reduced pressure to yield the crude trans-4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one.
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Purification is typically achieved by recrystallization from a suitable solvent like ethanol or isopropanol to isolate the desired trans,trans isomer.
Stage 2: Wittig Olefination
The final step is the conversion of the ketone to the terminal alkene using a Wittig reaction. This involves the preparation of a phosphorus ylide from (3-butenyl)triphenylphosphonium bromide.
Step 2a: Preparation of the Wittig Reagent (Ylide)
Experimental Protocol:
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(3-Butenyl)triphenylphosphonium bromide (1.1 equivalents) is suspended in an anhydrous ether solvent, such as tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon).
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The suspension is cooled to 0 °C, and a strong base, such as n-butyllithium (n-BuLi) or potassium tert-butoxide (t-BuOK) (1.05 equivalents), is added dropwise.
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The mixture is stirred at this temperature for 1-2 hours, during which the characteristic color change indicating ylide formation (typically orange to deep red) is observed.
Step 2b: Reaction with the Ketone and Work-up
Experimental Protocol:
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A solution of trans-4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one (1.0 equivalent) in anhydrous THF is added dropwise to the prepared ylide solution at 0 °C.
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The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.
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The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.
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The mixture is extracted with diethyl ether or ethyl acetate.
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The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate.
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The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to separate the desired alkene from the triphenylphosphine oxide byproduct. Elution is typically performed with a non-polar solvent such as hexane.
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Further purification by recrystallization from ethanol or a similar solvent yields the final product, trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl.
Quantitative Data Summary
The following tables summarize the expected quantitative data for the key steps of the synthesis. These values are based on typical yields and characterization data for analogous reactions in liquid crystal synthesis.
Table 1: Reagents and Conditions for Key Synthetic Steps
| Step | Reactants | Reagents/Catalyst | Solvent | Temperature (°C) | Time (h) |
| 1a | Toluene, Cyclohexanecarbonyl chloride | AlCl₃ | Toluene | 0 to RT | 12-18 |
| 1b | 4-(p-tolyl)cyclohexanone | H₂, Raney Ni or Rh/C | Ethanol/Acetic Acid | 100-150 | 8-12 |
| 2 | trans-4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one, (3-Butenyl)triphenylphosphonium bromide | n-BuLi or t-BuOK | THF | 0 to RT | 12-24 |
Table 2: Expected Yields and Physical Properties
| Compound | Step | Typical Yield (%) | Melting Point (°C) | Molecular Formula | Molecular Weight ( g/mol ) |
| trans-4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one | 1 | 60-75 | ~150-155 | C₁₉H₂₆O | 270.41 |
| trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl | 2 | 70-85 | ~103 | C₂₃H₃₄ | 310.52 |
Table 3: Spectroscopic Data (Predicted)
| Compound | ¹H NMR (CDCl₃, δ ppm) | ¹³C NMR (CDCl₃, δ ppm) |
| trans-4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one | 7.10 (d, 2H, Ar-H), 7.00 (d, 2H, Ar-H), 2.30 (s, 3H, Ar-CH₃), 1.0-2.5 (m, 21H, cyclohexyl-H) | 211.0 (C=O), 145.0 (Ar-C), 135.0 (Ar-C), 129.0 (Ar-CH), 126.5 (Ar-CH), 45-25 (cyclohexyl carbons), 21.0 (Ar-CH₃) |
| trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl | 7.10 (d, 2H, Ar-H), 7.00 (d, 2H, Ar-H), 5.80 (m, 1H, =CH-), 5.00 (m, 2H, =CH₂), 2.30 (s, 3H, Ar-CH₃), 0.8-2.2 (m, 28H, cyclohexyl-H and -CH₂-) | 145.0 (Ar-C), 139.0 (=CH-), 135.0 (Ar-C), 129.0 (Ar-CH), 126.5 (Ar-CH), 114.5 (=CH₂), 45-25 (cyclohexyl and alkyl carbons), 21.0 (Ar-CH₃) |
Visualization of Synthetic Workflow
The logical flow of the synthesis is depicted in the following diagrams generated using the DOT language.
Caption: Overall synthetic workflow for the target molecule.
Caption: Simplified mechanism of the Wittig olefination step.
Conclusion
The synthesis of trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl is a feasible process for researchers and professionals in the field of liquid crystal development. The outlined two-stage approach, involving the formation of a key ketone intermediate followed by a Wittig reaction, provides a robust pathway to the target molecule. Careful control of reaction conditions, particularly during the hydrogenation and Wittig steps, is essential to ensure high yields and the correct stereochemistry of the final product. The data and protocols presented in this guide serve as a comprehensive resource for the successful synthesis of this valuable liquid crystal intermediate.
